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Compound of Interest

Compound Name: FR 167653 free base

Cat. No.: B1192867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
FR167653 is a potent and selective inhibitor of p38 mitogen-activated protein kinase (MAPK), a

key enzyme in the signaling cascade of inflammatory responses.[1][2][3] Accurate and

consistent preparation of FR167653 stock solutions is critical for reliable and reproducible

results in cell culture-based assays. This document provides a detailed protocol for the

preparation, storage, and handling of FR167653 stock solutions for in vitro research

applications.

Introduction to FR167653
FR167653 is a pyridinyl-pyrazole derivative that specifically targets the p38 MAPK pathway.[2]

This pathway is activated by cellular stressors and inflammatory cytokines, leading to the

production of pro-inflammatory mediators such as tumor necrosis factor-alpha (TNF-α) and

interleukin-1 beta (IL-1β).[1][4] By inhibiting p38 MAPK, FR167653 effectively suppresses the

production of these cytokines, making it a valuable tool for studying inflammatory processes

and for the development of anti-inflammatory therapeutics.[1][3]

Quantitative Data Summary
The following table summarizes the key quantitative data for FR167653:
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Property Value

Molecular Weight 569.6 g/mol (sulfate monohydrate)

Typical Stock Solution Concentration 10 mM in DMSO

Recommended Final Assay Concentration
Varies by cell type and assay (typically nM to

low µM range)

Storage Temperature of Stock Solution
-20°C (short-term, up to 1 month) or -80°C

(long-term, up to 6 months)[1]

Solubility Soluble in DMSO[1]

Experimental Protocol: Preparation of 10 mM
FR167653 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of FR167653 in dimethyl

sulfoxide (DMSO).

Materials:

FR167653 sulfate monohydrate powder

Sterile, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sterile 0.22 µm syringe filter

Sterile syringes

Procedure:
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Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

Weighing FR167653:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of FR167653 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 5.696 mg of FR167653.

Dissolution in DMSO:

Add the appropriate volume of sterile, cell culture-grade DMSO to the tube containing the

FR167653 powder. To continue the example, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath may aid dissolution, but avoid excessive heat.[5]

Sterilization:

To ensure sterility for cell culture applications, filter the stock solution through a sterile 0.22

µm syringe filter into a new sterile, amber microcentrifuge tube or cryovial. This step is

crucial to remove any potential microbial contaminants.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes or cryovials. This prevents repeated freeze-thaw cycles which can

degrade the compound.[1]

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

For short-term storage (up to 1 month), store the aliquots at -20°C.[1]

For long-term storage (up to 6 months), store the aliquots at -80°C.[1]

Note on Final DMSO Concentration in Cell Culture:
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When preparing working solutions for cell culture experiments, ensure that the final

concentration of DMSO in the culture medium is kept low, typically below 0.1% to 0.5%, to

avoid solvent-induced cytotoxicity.[5][6]
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Caption: Workflow for preparing a sterile FR167653 stock solution.
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Caption: FR167653 inhibits the p38 MAPK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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